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Cat. No.: B097572

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Passerini three-component reaction (P-3CR) is a powerful tool in organic synthesis and
medicinal chemistry for the one-pot synthesis of a-acyloxy amides from an aldehyde or ketone,
a carboxylic acid, and an isocyanide.[1][2] This multicomponent reaction offers high atom
economy and allows for the rapid generation of diverse molecular scaffolds.[1] 1-
Isocyanopentane (also known as n-pentyl isocyanide) is a versatile aliphatic isocyanide that
can be effectively employed as a reagent in the Passerini reaction to generate a variety of a-
acyloxy-N-pentylamides. These products can serve as valuable intermediates in the synthesis
of pharmaceuticals and other biologically active molecules.

This document provides detailed application notes and protocols for the use of 1-
isocyanopentane as a reagent in Passerini reactions.

Reagent Profile: 1-Isocyanopentane

Proper handling and knowledge of the reagent's properties are crucial for successful and safe
experimentation.
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Property Value

Chemical Formula CeH11N

Molecular Weight 97.16 g/mol [3]

Appearance Colorless liquid with a pungent odor
Density 0.772 g/mL at 25 °C[4]

Boiling Point 146.72 °C (estimate)[5]

Refractive Index n20/D 1.4064[4]

CAS Number 18971-59-0[3]

Safety Information: 1-Isocyanopentane is a flammable liquid and is toxic if swallowed, in
contact with skin, or if inhaled.[3][6] It should be handled in a well-ventilated fume hood with
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[4][6] Keep away from heat, sparks, and open flames.[6]

Reaction Mechanism and Workflow

The Passerini reaction is believed to proceed through a concerted mechanism in aprotic
solvents, involving a trimolecular reaction between the isocyanide, the carboxylic acid, and the
carbonyl compound.[7]
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Caption: General mechanism of the Passerini reaction.

A typical experimental workflow for a Passerini reaction using 1-isocyanopentane is outlined
below.

(1. Reagent Preparation & Mixing)

2. Reaction Stirring (Room Temp.)

:

(3. Reaction Quenching & Work-up)

:

4. Extraction with Organic Solvent

:

(5. Drying and Solvent Evaporation

:

(6. Purification (e.qg., Chromatography))

:

(7. Product Characterization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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